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Compound of Interest

Compound Name: 4-Chloro-2-methyl-2-butanol

Cat. No.: B021591

Essential Safety and Handling Guide for 4-
Chloro-2-methyl-2-butanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 4-Chloro-2-methyl-2-butanol (CAS No. 1985-88-2). Adherence to these
procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Classification

4-Chloro-2-methyl-2-butanol is a chemical compound that requires careful handling due to its
potential health hazards. According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), this substance is classified as a combustible liquid that is
harmful if swallowed and causes serious eye damage.[1][2][3]

Hazard Classification Category GHS Code
Acute Toxicity, Oral Category 4 H302
Serious Eye Damage/Eye

o Category 1 H318
[rritation
Flammable Liquids Category 4 H227
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Personal Protective Equipment (PPE)

Due to the hazardous nature of 4-Chloro-2-methyl-2-butanol, the use of appropriate personal
protective equipment is mandatory to prevent exposure. The following table summarizes the
recommended PPE for handling this substance.

Protection Type Recommended Equipment Specification/Standard

Must conform to EN166 (EU)

Eye and Face Protection Safety goggles or a face shield
or NIOSH (US) standards.[4]

] ] Gloves must be inspected prior
Chemical-resistant gloves )
to use and comply with EU
Directive 89/686/EEC and the

standard EN 374.[5]

Skin Protection (Nitrile or Neoprene

recommended)

Protective clothing (lab coat or ~ Should be worn to prevent skin

disposable gown) contact.

A NIOSH/MSHA approved
) ) Not typically required with respirator should be used if
Respiratory Protection o o
adequate ventilation exposure limits are exceeded

or if irritation is experienced.[4]

Safe Handling and Storage Procedures

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood, to minimize
inhalation of vapors.[6]

e Avoid contact with skin and eyes.[7] In case of accidental contact, immediately flush the
affected area with plenty of water for at least 15 minutes and seek medical attention.[1][6]

» Do not eat, drink, or smoke in areas where the chemical is handled.[1]

o Use non-sparking tools and take precautionary measures against static discharge, as the
substance is a combustible liquid.[7]
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Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[4]

o Store separately from incompatible materials such as strong oxidizing agents.

Disposal Plan

All waste materials, including contaminated PPE and empty containers, must be disposed of in
accordance with local, state, and federal regulations.

Steps for Disposal:

o Containment: Collect chemical waste in a designated, properly labeled, and sealed
container.

o Labeling: Clearly label the waste container with the chemical name and associated hazards.

» Collection: Arrange for pick-up and disposal by a licensed hazardous waste disposal
company.

o Decontamination: Decontaminate any surfaces or equipment that have come into contact
with the chemical.

Accidental Release Measures

In the event of a spill or accidental release, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the affected area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, earth, vermiculite) to contain the spill.

[8]

Collect: Carefully collect the absorbed material into a suitable container for disposal.
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e Personal Protection: Wear the appropriate PPE, including respiratory protection if necessary,
during the cleanup process.[6]

Experimental Workflow for Handling 4-Chloro-2-
methyl-2-butanol

Workflow for Handling 4-Chloro-2-methyl-2-butanol
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Caption: Logical workflow for the safe handling of 4-Chloro-2-methyl-2-butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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